Cas no 2092828-98-1 (2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine)

• Product Name: 2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine
• CAS No: 2092828-98-1
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 5254736
• Update Time: 2025-05-30

2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine

• Inchi： 1S/C9H14ClN3/c1-4-5(2)9-12-7(10)6(3)8(11)13-9/h5H,4H2,1-3H3,(H2,11,12,13)
• InChI Key： MOUQBKMYKNJJLT-UHFFFAOYSA-N
• SMILES： C1(C(C)CC)=NC(Cl)=C(C)C(N)=N1

Additional information on 2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine

Professional Introduction to Compound with CAS No. 2092828-98-1 and Product Name: 2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine

2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine, identified by its CAS number 2092828-98-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and pharmaceutical applications. The structural features of this molecule, particularly the presence of a chloro group at the 6-position and a methyl group at the 5-position, along with the butan-2-yl side chain, contribute to its unique chemical properties and potential biological functions.

The synthesis and characterization of 2-Butan-2-yl-6-chloro-5-methylpyrimidin-4-amine have been extensively studied due to its potential as a building block in drug discovery. The pyrimidine core is a fundamental scaffold in medicinal chemistry, often serving as a key component in the development of antiviral, anticancer, and antimicrobial agents. The introduction of various substituents, such as the chloro and methyl groups, as well as the bulky butan-2-yl moiety, allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel heterocyclic compounds like 2-butanyl derivatives. These computational methods have been instrumental in predicting the binding affinity and metabolic stability of potential drug candidates. The structural optimization of 6-chloro, 5-methylpyrimidin, and other related compounds has led to the identification of several promising candidates for further preclinical evaluation.

The biological activity of 2-butanyl derivatives has been a focus of numerous research studies. In particular, compounds containing a pyrimidine ring have shown significant promise in inhibiting various enzymes and receptors involved in disease pathways. For instance, modifications at the 4-amino position can enhance binding interactions with target proteins, leading to improved therapeutic efficacy. The presence of the chloro group at the 6-position can influence electronic properties, affecting reactivity and stability.

One notable area of research involving 5-methylpyrimidin derivatives is their role in antiviral therapy. Pyrimidine-based molecules have been reported to interfere with viral replication by inhibiting key enzymes such as reverse transcriptase or polymerase. The structural diversity inherent in this class of compounds allows for the development of drugs that can target multiple viral strains simultaneously. This flexibility is particularly valuable in the face of emerging resistant strains.

In addition to antiviral applications, 6-chloropyrimidines have been explored for their potential in anticancer therapies. The ability to modulate DNA replication and repair mechanisms through small molecule inhibitors has made these compounds attractive candidates for further investigation. Preclinical studies have demonstrated that certain pyrimidine derivatives can induce apoptosis or inhibit cell proliferation in cancerous cells while minimizing toxicity to healthy tissues.

The synthesis of complex heterocyclic compounds like butanyl-substituted pyrimidines often involves multi-step organic reactions that require careful optimization. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing intricate molecular frameworks with high precision.

The pharmacokinetic profile of butanyl derivatives is another critical aspect that influences their clinical utility. Factors such as solubility, bioavailability, and metabolic clearance rates must be carefully considered during drug development. Computational models can predict these properties based on molecular structure, allowing researchers to design compounds with optimal pharmacokinetic profiles from the outset.

Recent clinical trials have highlighted the potential of novel pyrimidine-based drugs across various therapeutic areas. For example, certain derivatives have shown promise in treating inflammatory diseases by modulating immune responses without significant side effects. These findings underscore the importance of continued research into this class of compounds.

The development of next-generation pharmaceuticals relies heavily on innovative approaches to molecular design and synthesis. By leveraging cutting-edge technologies such as machine learning and artificial intelligence, researchers can accelerate the discovery process significantly. These tools enable rapid screening of vast libraries of compounds, identifying promising candidates for further investigation much faster than traditional methods alone.

In conclusion,2-butanyl derivatives, including 6-chloro, 5-methylpyrimidin, are pivotal components in modern drug discovery efforts. Their unique structural features offer diverse biological activities across multiple disease indications. Continued research into these compounds will likely yield new therapeutic agents that address unmet medical needs effectively.